Methyl 5-aminobenzofuran-2-carboxylate

• IUPAC Name: methyl 5-amino-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C10H9NO3/c1-13-10(12)9-5-6-4-7(11)2-3-8(6)14-9/h2-5H,11H2,1H3
• InChI Key: OLLMSIUDBMURHQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(O1)C=CC(=C2)N
• Molecular Formula: C10H9NO3
• DSSTOX Substance ID: DTXSID80445677
• Molecular Weight: 191.18 g/mol
• CAS RN: 1646-29-3

Description

“Methyl 5-aminobenzofuran-2-carboxylate” is a chemical compound with the empirical formula C10H9NO3. It is a solid substance and is used for research purposes.

Molecular Structure Analysis

The molecular structure of “Methyl 5-aminobenzofuran-2-carboxylate” includes a benzofuran ring, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

Benzofuran compounds, including “Methyl 5-aminobenzofuran-2-carboxylate”, have been used in the development of various drugs due to their biological activities. They have been utilized in the synthesis of anti-tumor, antibacterial, anti-oxidative, and anti-viral agents.

Scientific Research Applications

• Pyrrole Derivatives Synthesis : It was utilized in the synthesis of methyl 5-aminopyrrole-3-carboxylates, leading to compounds like pyrrolo[1,2-a]pyrimidine-7-carboxylates and 2-diazo-2H-pyrrole-4-carboxylates. These compounds exhibit reactivity suitable for further transformations, reflecting their potential in generating new molecular structures (Galenko et al., 2019).

• Furo[2,3-b]pyridines Synthesis : It was involved in the formation of methyl 4-benzoyl-5-(aminooxalyl)-6-phenylfuro[2,3-b]pyridine-2-carboxylates when reacted with 4,5-Dibenzoyl-1H-pyrrole-2,3-diones, illustrating its role in generating complex molecular architectures. The process offers a practical method for furo[2,3-b]pyridines synthesis, indicating its value in preparing compounds with potential pharmacological properties (Antonov et al., 2021).

Analytical Applications

• Honey Analysis : In analytical chemistry, it was identified as a compound in honey and honeydew samples using high-performance liquid chromatography, demonstrating its role in food analysis and quality control (Nozal et al., 2001).

Antimicrobial Activity

• Antimicrobial Compound Synthesis : The compound served as a precursor in the synthesis of novel 2-substituted-3-methylbenzofuran derivatives, which were evaluated for antimicrobial activity against various fungal and bacterial species. Some of these derivatives displayed significant antimicrobial activity, indicating the potential of methyl 5-aminobenzofuran-2-carboxylate as a starting material in developing new antimicrobial agents (Abdel‐Aziz et al., 2009).

Catalysis and Material Science

• Metal Complex Synthesis : It was used in the synthesis of novel Schiff base ligands and their metal complexes, which were characterized for their antioxidant activities and evaluated as catalysts for the transfer hydrogenation of ketones. This indicates its role in the field of catalysis and material science, offering insights into its potential applications in developing new catalysts and materials with enhanced properties (Buldurun et al., 2019).

• Carbohydrate Analysis : It was used in the synthesis of 2-pyridylfuran, a fluorescent tag for sugars, enabling sensitive detection and analysis of monosaccharides in complex biological matrices. This highlights its application in biochemical and analytical methods, particularly in carbohydrate analysis and research (Cai et al., 2014).

Future Directions

Benzofuran compounds, including “Methyl 5-aminobenzofuran-2-carboxylate”, have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications. Future research may focus on the development of new therapeutic agents using benzofuran compounds.

Synthesis routes and methods I

Procedure details

The product from step (a) (6.9 g) was dissolved in THF (200 mL), followed by the addition of 10% Pd/C (1 g), and the resulting reaction mixture was hydrogenated under 50 psi of hydrogen for 2 hours. The catalyst was removed by filtration through celite, and the solvent was removed in vacuo to provide 5.9 g of the title compound.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

The product from step (a) (6.9 g) was dissolved in THF (200 mL), followed by the addition of 10% Pd/C (1 g), and the resulting reaction mixture was hydrogenated under 50 psi of hydrogen for 2 hours. The catalyst was removed by filtration through celite, and the solvent was removed in vacuo to provide 5.9 g of the title compound.